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Compound of Interest

Compound Name: 2,2-Dibromoadamantane

CAS No.: 7314-84-3

Cat. No.: B3281222

Get Quote

Introduction & Significance
2,2-Dibromoadamantane (CAS: 7314-84-3) is a critical geminal dihalide intermediate in

diamondoid chemistry. Unlike its bridgehead isomer (1,3-dibromoadamantane), the 2,2-isomer

possesses a gem-dibromide functionality at the secondary carbon bridge, imparting unique

reactivity. It serves as a primary precursor for the synthesis of adamantylideneadamantane (a

sterically congested alkene) and various spiro-adamantane derivatives used in antiviral and

neurological drug development.

This guide provides a definitive reference for the spectroscopic characterization (NMR, IR, MS)

and synthesis of 2,2-dibromoadamantane, distinguishing it from common isomers to ensure

experimental precision.

Synthesis & Preparation Protocol
The synthesis of 2,2-dibromoadamantane is classically achieved through the gem-

bromination of 2-adamantanone using phosphorus pentabromide (
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). This method is preferred for its high conversion rates and specificity toward the ketone
functionality.

Reaction Scheme
The transformation involves the nucleophilic attack of bromide on the activated phosphorylated

intermediate, followed by elimination of phosphoryl bromide (

).
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Caption: Synthesis of 2,2-dibromoadamantane via gem-bromination of 2-adamantanone.

Experimental Procedure
Reagent Preparation: Freshly prepare

by adding bromine (

) dropwise to phosphorus tribromide (

) at 0°C under

atmosphere.

Reaction: Add 2-adamantanone (1.0 eq) to the

(1.2 eq) mixture. The reaction can be performed neat or in petroleum ether.[1]

Conditions: Stir at room temperature for 24–48 hours. Monitoring by TLC is difficult due to

low polarity; GC-MS is recommended.

Work-up: Pour the mixture onto crushed ice (Caution: Exothermic hydrolysis of
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). Extract with dichloromethane (

).

Purification: Wash organic layer with saturated

and brine. Dry over

.[2][3] Recrystallize from methanol or ethanol to yield white crystalline needles.

Spectroscopic Characterization
A. Mass Spectrometry (MS)
The mass spectrum of 2,2-dibromoadamantane is dominated by the isotopic signature of the

two bromine atoms.

Molecular Ion (

): The compound displays a characteristic 1:2:1 triad pattern due to the natural abundance of

and

isotopes.

m/z 292:

(Relative Intensity: ~50%)

m/z 294:

(Relative Intensity: ~100%, Base Peak usually M-Br)

m/z 296:

(Relative Intensity: ~50%)

Fragmentation:

m/z 213/215: Loss of one bromine atom

. This is often the base peak (100%) due to the stability of the 2-adamantyl cation.
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m/z 133: Loss of the second bromine

, forming the adamantyl skeleton.

Molecular Ion (M+)
m/z 292, 294, 296

(1:2:1)

[M - Br]+
m/z 213, 215

(1:1)

- Br•

Adamantyl Cation
m/z 133

- HBr

Click to download full resolution via product page

Caption: Primary fragmentation pathway in Electron Impact (EI) Mass Spectrometry.

B. Nuclear Magnetic Resonance (NMR)
The high symmetry (

) of the adamantane cage simplifies the NMR spectra.

H NMR (Proton)
Unlike 1- or 2-monobromoadamantane, 2,2-dibromoadamantane has no protons on the C2

carbon. The spectrum consists of broad multiplets corresponding to the bridgehead and

methylene protons.
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Position Type

Chemical
Shift (

, ppm)

Multiplicity Integration
Assignment
Logic

H1, H3 CH 2.65 – 2.80 Broad Singlet 2H

Bridgehead

protons

adjacent to

. Deshielded

by inductive

effect.[4]

H4, H10 2.30 – 2.45 Multiplet 4H

Methylene

protons

to

bridgeheads.

H5, H7 CH 1.95 – 2.10 Broad Singlet 2H

Distal

bridgehead

protons.

H6, H8, H9 1.70 – 1.85 Multiplet 6H

Remaining

methylene

protons

(cage).

Note: Shifts are reported in

. Values may vary slightly (

ppm) depending on concentration.

C NMR (Carbon)
The spectrum is definitive for confirming the gem-dibromo substitution. The C2 carbon appears

significantly downfield but not as far as a ketone (

ppm).
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Position Type
Chemical Shift (

, ppm)
Characteristics

C2 65.0 – 72.0

Diagnostic Peak.

Quaternary carbon

bonded to two Br

atoms.

C1, C3 CH 48.0 – 52.0
Bridgehead carbons

adjacent to C2.

C4, C10 35.0 – 38.0 Methylene carbons.

C5, C7 CH 26.0 – 28.0
Distal bridgehead

carbons.

C6, C8, C9 33.0 – 35.0
Distal methylene

carbons.

C. Infrared Spectroscopy (IR)
The IR spectrum lacks the carbonyl stretch (

) of the starting material (1720 cm

), confirming conversion.

C-Br Stretch: Strong bands in the fingerprint region at 650 – 750 cm

.

C-H Stretch: Characteristic adamantane cage vibrations at 2850 – 2950 cm

(

C-H).

Absence: No peak at 1700-1750 cm

(Ketone consumed).
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Data Summary Table
Property Value / Characteristic Notes

Formula

MW 294.03 g/mol

Appearance White crystalline solid

Melting Point 162 – 164 °C
Varies with purity; distinct from

1,3-isomer (mp 112°C).

H NMR
2.70 (2H, bs), 2.35 (4H, m),

1.7-2.1 (8H, m)

No signal > 3.0 ppm (no H-C-

Br).

C NMR
68.5 (C-Br

), 50.2 (C1,3), 37.5, 27.0

C2 is quaternary.

MS (EI) m/z 292:294:296 (1:2:1) Isotopic triad is diagnostic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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